
An In-depth Technical Guide to α-Bag Cell
Peptide (1-7)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: a-Bag Cell Peptide (1-7)

Cat. No.: B12391480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the primary amino acid sequence, function,

and experimental analysis of α-Bag Cell Peptide (1-7) (α-BCP(1-7)), a neuroactive peptide

derived from the egg-laying hormone (ELH) prohormone in Aplysia californica.

Core Peptide Information
α-Bag Cell Peptide (1-7) is a heptapeptide fragment of the larger α-BCP(1-9). It is generated

through post-translational processing of the ELH prohormone within the neuroendocrine bag

cells of the marine mollusk Aplysia.[1][2] This peptide plays a significant role in modulating

neuronal activity within the abdominal ganglion.[1][3]

Primary Amino Acid Sequence
The primary structure of α-BCP(1-7) is a seven-residue amino acid chain.

Representation Sequence

Three-Letter Code Ala-Pro-Arg-Leu-Arg-Phe-Tyr

One-Letter Code APRLRFY
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Property Value Reference

Molecular Formula C44H67N13O9 [4][5][6]

Molecular Weight 922.08 Da [4][5][6]

CAS Registry Number 87549-54-0 [4][6]

Biological Function and Signaling
α-BCP(1-7) functions as both a neurotransmitter and a hormone.[7] Its primary characterized

role is the inhibition of specific neurons within the left upper quadrant (LUQ) of the Aplysia

abdominal ganglion, including neurons L2, L3, L4, and L6.[1][6] It may also act as an

autoexcitatory transmitter, causing a slow depolarization of the bag cells themselves, similar to

what occurs during a burst discharge.[4]

Mechanism of Action & Signaling Pathway
The precise receptor for α-BCP(1-7) has not yet been definitively identified. However,

experimental evidence suggests it acts through a G-protein coupled receptor (GPCR). Studies

have shown that α-BCP reduces forskolin- and dopamine-stimulated cAMP levels in bag cells,

which is characteristic of a GPCR coupled to an inhibitory G-protein (Gi/o) that suppresses the

activity of adenylyl cyclase.

Below is a diagram illustrating the prohormone processing and the putative signaling pathway

for α-BCP.
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Prohormone Processing in Bag Cell Neuron
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Putative Signaling Pathway in Target Neuron
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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